1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)-

• CAS No.: 72710-51-1
• Molecular Formula: C21H23NO6
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 6,7-dimethoxy-3-(6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-1,3-dihydro-2-benzofuran-1-ol
• InChI: InChI=1S/C21H23NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19,21,23H,6-7,10H2,1-3H3
• InChI Key: XTDWLNWSHCDAQM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC3=C(C=C2C1C4C5=C(C(O4)O)C(=C(C=C5)OC)OC)OCO3

Description

1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- involves several steps. The synthetic route typically starts with the preparation of the isobenzofuranone core, followed by the introduction of the dimethoxy groups and the tetrahydroisoquinoline moiety. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product. Industrial production methods may include large-scale batch reactions with optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used to study the interactions of organic molecules with biological systems.

Medicine: It has potential therapeutic applications due to its unique structure and functional groups.

Industry: It can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals

Mechanism of Action

The mechanism of action of 1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to enzymes, receptors, or other proteins, modulating their activity. This can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Similar compounds to 1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- include:

Phthalide, 6,7-dimethoxy-: Shares the isobenzofuranone core but lacks the tetrahydroisoquinoline moiety.

Meconin: Similar structure but different functional groups.

Opianyl: Another related compound with variations in the functional groups. The uniqueness of 1-Isobenzofuranol, 1,3-dihydro-6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)- lies in its combination of functional groups and the specific arrangement of its molecular structure